(2S)-2-[[(2S)-2-[[(2S)-2-Azaniumyl-4-methylpentanoyl]amino]-4-methylpentanoyl]amino]-3-(4-hydroxyphenyl)propanoate

• CAS No.: 20368-24-5
• Product Name: (2S)-2-[[(2S)-2-[[(2S)-2-Azaniumyl-4-methylpentanoyl]amino]-4-methylpentanoyl]amino]-3-(4-hydroxyphenyl)propanoate
• Molecular Formula: C21H33N3O5
• Molecular Weight: 407.5 g/mol
• IUPAC Name: (2S)-2-[[(2S)-2-[[(2S)-2-amino-4-methylpentanoyl]amino]-4-methylpentanoyl]amino]-3-(4-hydroxyphenyl)propanoic acid
• Standard InChI: InChI=1S/C21H33N3O5/c1-12(2)9-16(22)19(26)23-17(10-13(3)4)20(27)24-18(21(28)29)11-14-5-7-15(25)8-6-14/h5-8,12-13,16-18,25H,9-11,22H2,1-4H3,(H,23,26)(H,24,27)(H,28,29)/t16-,17-,18-/m0/s1
• Standard InChIKey: UCNNZELZXFXXJQ-BZSNNMDCSA-N
• Isomeric SMILES: CC(C)C[C@@H](C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)[O-])[NH3+]
• SMILES: CC(C)CC(C(=O)NC(CC(C)C)C(=O)NC(CC1=CC=C(C=C1)O)C(=O)O)N
• Canonical SMILES: CC(C)CC(C(=O)NC(CC(C)C)C(=O)NC(CC1=CC=C(C=C1)O)C(=O)[O-])[NH3+]
• Appearance: Solid powder
• Description: Leu-Leu-Tyr is a tripeptide composed of L-leucine, L-leucine and L-tyrosine joined in sequence by peptide linkages. It derives from a L-tyrosine and a L-leucine.
• Purity: >98% (or refer to the Certificate of Analysis)
• Sequence: LLY
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Leucyl-leucyl-tyrosine; L-Leu-L-leu-L-tyr
• Reference: 1: Delettré J, Berthou J, Lifchitz A, Jollès P. [Crystalline structure of L-leucyl-L-leucyl-L-tyrosine chlorhydrate]. Acta Crystallogr C. 1988 May 15;44 ( Pt 5):905-7. French. PubMed PMID: 3271087.; 2: Geva M, Frolow F, Eisenstein M, Addadi L. Antibody recognition of chiral surfaces. Enantiomorphous crystals of leucine-leucine-tyrosine. J Am Chem Soc. 2003 Jan 22;125(3):696-704. PubMed PMID: 12526669.; 3: Migliore-Samour D, Roch-Arveiller M, Tissot M, Jazziri M, Keddad K, Giroud JP, Jollès P. Effects of tripeptides derived from milk proteins on polymorphonuclear oxidative and phosphoinositide metabolisms. Biochem Pharmacol. 1992 Aug 18;44(4):673-80. PubMed PMID: 1324681.; 4: Geva M, Eisenstein M, Addadi L. Antibody recognition of chiral surfaces. Structural models of antibody complexes with leucine-leucine-tyrosine crystal surfaces. Proteins. 2004 Jun 1;55(4):862-73. PubMed PMID: 15146485.
• PubChem Compound: 88513
• Last Modified: Nov 11 2021